Cas no 5331-82-8 (2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester)
5331-82-8 structure
Product Name:2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
CAS No:5331-82-8
MF:C10H18O3
MW:186.248123645782
CID:1582455
Update Time:2024-09-11
2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
- Ethyl 2-ethylbutyrate
- 2-Ethylbutyric Acid Ethyl Ester
- Ethyl 2-Ethyl-3-oxohexanoate
- 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester
- ACMC-209hbb
- 2-ethyl-3-oxohexanoic acid ethyl ester
- AC1Q63Y2
- 2-ethyl-butanoic acid, ethyl ester
- Butanoic acid, 2-ethyl-, ethyl ester
- 2-Aethyl-3-oxo-hexansaeure-aethylester
- 2-ethyl-butyric acid ethyl ester
- 2-Ethyl-n-butyric acid ethyl ester
- ethyl 2-ethyl-butyrate
- AC1L2QNZ
- 2-ethyl-3-oxo-hexanoic acid ethyl ester
- 2-Aethyl-buttersaeure-aethylester
- CTK4G3892
- ethyl 2-ethyl-butyrylacetate
- Ethyl 2-ethylbutyrate; 2-Ethylbutyric Acid Ethyl Ester; Ethyl 2-Ethyl-3-oxohexanoate; 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester; ACMC-209hbb; 2-ethyl-3-oxohexanoic acid ethyl ester; ethyl 2-ethylbutyrate; AC1Q63Y2; 2-ethyl-butanoic acid, ethyl ester; Butanoic acid, 2-ethyl-, ethyl ester; 2-Aethyl-3-oxo-hexansaeure-aethylester; 2-ethyl-butyric acid ethyl ester; 2-Ethyl-n-butyric acid ethyl ester; ethyl 2-ethyl-butyrate; AC1L2QNZ; 2-ethyl-
- Hexanoic acid, 2-ethyl-3-oxo-, ethyl ester
-
- Inchi: 1S/C10H18O3/c1-4-7-9(11)8(5-2)10(12)13-6-3/h8H,4-7H2,1-3H3
- InChI Key: BAALUFHWWQUIJD-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC)C(=O)CCC
Computed Properties
- Exact Mass: 364.09801
- Monoisotopic Mass: 186.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.263
- Boiling Point: 618.2°C at 760 mmHg
- Flash Point: 327.6°C
- Refractive Index: 1.623
- PSA: 58.2
- LogP: 1.94490
- pka: 12.02±0.46(Predicted)
2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5331-82-8 (2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk